Cas no 118647-53-3 (2-[3-(bromomethyl)phenyl]acetic acid)

• Product Name: 2-[3-(bromomethyl)phenyl]acetic acid
• CAS No: 118647-53-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD09842141
• CID: 1011113
• PubChem ID: 10376509
• Update Time: 2025-11-06

2-[3-(bromomethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Bromomethyl)phenyl)acetic acid
• (3-bromomethyl-phenyl)-acetic acid
• 2-[3-(bromomethyl)phenyl]acetic acid
• BENZENEACETIC ACID,3-(BROMOMETHYL)-
• (3-bromomethylphenyl)acetic acid
• (3-bromomethylphenyl)-acetic acid
• 3-(Bromomethyl)benzeneacetic acid
• 3-bromomethyl carboxymethylbenzene
• 3-BROMOMETHYLPHENYLACETIC ACID
• ACMC-20abb1
• AK-94136
• ANW-65579
• CTK0F9791
• SureCN972095
• Benzeneacetic acid, 3-(bromomethyl)-
• DTXSID40438944
• 118647-53-3
• 3-(Bromomethyl)phenylacetic acid
• ZEVUGJRUEGVFCU-UHFFFAOYSA-N
• DB-365624
• CL8771
• AKOS005216241
• SCHEMBL972095
• MFCD09842141
• 2-(3-(Bromomethyl)phenyl)aceticacid
• AS-46100
• (3-bromomethylphenyl) acetic acid
• [3-(bromomethyl)phenyl]acetic acid
• SY258304

• MDL： MFCD09842141
• Inchi： 1S/C9H9BrO2/c10-6-8-3-1-2-7(4-8)5-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： ZEVUGJRUEGVFCU-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(CC(=O)O)=C1

Computed Properties

• Exact Mass: 227.97857
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.565
• Boiling Point: 341 ºC
• Flash Point: 160 ºC
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides